2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-phenylacetamide” is a complex organic molecule. Unfortunately, there is limited specific information available about this compound .
Synthesis Analysis
The synthesis of similar compounds involves the use of hydrazonoyl halides as precursors . These compounds are often synthesized via reactions with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido .Molecular Structure Analysis
The molecular structure of this compound is likely complex, given its composition. It appears to contain a triazolo[4,3-b]pyridazine core, which is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be complex and varied, given its structure. Hydrazonoyl halides have been widely used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles .Scientific Research Applications
Antiviral Activity
- Compounds derived from [1,2,4]triazolo[4,3-b]pyridazine have shown promising antiviral activity. Specifically, certain derivatives exhibited significant efficacy against the hepatitis-A virus (Shamroukh & Ali, 2008).
Antitumor and Anticancer Properties
- Novel compounds synthesized from [1,2,4]triazolo[4,3-a]pyrimidine derivatives demonstrated high potency against human lung and hepatocellular carcinoma cell lines, indicating potential antitumor applications (Gomha, Muhammad, & Edrees, 2017).
- Additionally, certain [1,2,4]triazolo[4,3-b]pyridazine derivatives have shown significant antiproliferative activity against endothelial and tumor cells (Ilić et al., 2011).
Antibacterial and Antifungal Activities
- Various synthesized compounds containing [1,2,4]triazolo[4,3-b][1,3,4]thiadiazines and [1,2,4]triazolo[4,3-b][1,3,4]thiadiazin-6-ones showed good antibacterial activities against strains like Staphylococcus aureus and Escherichia coli (Almajan et al., 2010).
Antidiabetic Potential
- Triazolo-pyridazine-6-yl-substituted piperazines, synthesized from [1,2,4]triazolo[4,3-b]pyridazine, were evaluated as anti-diabetic drugs due to their Dipeptidyl peptidase-4 (DPP-4) inhibition potential and insulinotropic activities (Bindu, Vijayalakshmi, & Manikandan, 2019).
Synthesis and Structural Analysis
- There has been significant research focused on the synthesis, structural analysis, and Density Functional Theory (DFT) calculations of [1,2,4]triazolo[4,3-b]pyridazine derivatives. This includes understanding their crystal structure and intermolecular interactions (Sallam et al., 2021).
Future Directions
Mechanism of Action
Target of Action
The compound, also known as 2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-phenylacetamide, is a derivative of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold . This class of compounds has been found to interact with a variety of enzymes and receptors, showing a wide range of biological activities . .
Mode of Action
It is known that triazole derivatives can bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .
Biochemical Pathways
Triazole derivatives have been associated with diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibition . These activities suggest that the compound may interact with multiple biochemical pathways.
Pharmacokinetics
In silico pharmacokinetic and molecular modeling studies have been summarized for the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold
Result of Action
Given the wide range of biological activities associated with triazole derivatives , it is likely that this compound could have multiple effects at the molecular and cellular level.
Properties
IUPAC Name |
2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-phenylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N6O3S/c26-18(20-14-6-2-1-3-7-14)12-29-19-22-21-17-10-9-16(23-24(17)19)13-5-4-8-15(11-13)25(27)28/h1-11H,12H2,(H,20,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFOZPHIIYWVEFB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N6O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.